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Compound of Interest

Compound Name: Spodumene (AlLi(SiO3)2)

Cat. No.: B074402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mineralogical characteristics of spodumene,

a primary source of lithium, from various globally significant Lithium-Cesium-Tantalum (LCT)

pegmatite deposits. By presenting quantitative data, detailed experimental protocols, and visual

representations of geological processes, this document aims to serve as a valuable resource

for understanding the variations in spodumene composition and properties, which can have

significant implications for its processing and application.

Comparative Analysis of Spodumene Composition
The chemical composition of spodumene (LiAlSi₂O₆) can vary between different LCT pegmatite

deposits, influenced by the specific geological conditions during their formation. These

variations, particularly in the concentration of minor and trace elements, can impact the

mineral's physical properties and its suitability for industrial applications. The following tables

summarize the available quantitative data from three prominent global deposits: the Tanco

pegmatite in Canada, the Greenbushes pegmatite in Australia, and the Bikita pegmatite in

Zimbabwe.
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Oxide
Tanco, Canada
(wt%)[1]

Greenbushes,
Australia (wt%)

Bikita, Zimbabwe
(wt%)

SiO₂ 63.7 - 64.9 ~64.6 (theoretical)[2] Data not available

Al₂O₃ 27.2 - 27.8 ~27.4 (theoretical)[2] Data not available

Li₂O 8.43 - 9.21 ~8.03 (theoretical)[2]
Average 2.08 for the

whole pegmatite[3]

Na₂O 0.05 - 0.15 Data not available Data not available

K₂O < 0.01 Data not available Data not available

FeO 0.05 - 0.20 0.05 - 1.0 (as Fe)[4] Data not available

MnO 0.01 - 0.07 0.02 - 0.14 (as Mn)[4] Data not available

P₂O₅ 0.02 - 0.13 Data not available Data not available

Note: Detailed, directly comparable quantitative data for the major and minor element

composition of spodumene from the Bikita pegmatite was not available in the reviewed

literature. The provided Li₂O value for Bikita represents the average for the entire pegmatite,

not specifically for the spodumene mineral.

Trace Element Composition
Element

Tanco, Canada
(ppm)[1]

Greenbushes,
Australia (ppm)

Bikita, Zimbabwe
(ppm)

Rubidium (Rb) 1 - 20 Data not available

High Rb values

(36,700 - 44,283) in

the pegmatite[3]

Cesium (Cs) 1 - 10 Data not available Data not available

Gallium (Ga) 50 - 150 Data not available Data not available

Tin (Sn) 10 - 100 Data not available Data not available

Tantalum (Ta) < 1 Data not available Data not available
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Note: Trace element data for spodumene from Greenbushes and Bikita is not as

comprehensively reported in the literature as for the Tanco deposit.

Physical Properties
While a detailed comparative table of physical properties for spodumene from these specific

deposits is not readily available, the general physical properties are consistent across most

occurrences.

Property Description

Crystal System Monoclinic[5]

Color
Colorless, white, grey, pink to lilac (kunzite),

green (hiddenite), yellow.[5]

Hardness (Mohs) 6.5 - 7[5]

**Density (g/cm³) ** 3.03 - 3.23[5]

Cleavage Perfect in two directions[5]

Luster Vitreous, pearly on cleavage surfaces[6]

Experimental Protocols
The quantitative data presented in this guide are primarily derived from studies employing

Electron Probe Microanalysis (EPMA) and Laser Ablation-Inductively Coupled Plasma-Mass

Spectrometry (LA-ICP-MS).

Electron Probe Microanalysis (EPMA) for Major and
Minor Elements
Objective: To determine the weight percent (wt%) of major and minor elements in spodumene.

Methodology:

Sample Preparation: Spodumene crystals are mounted in epoxy resin and polished to a

smooth, flat surface to ensure accurate analysis.[7] The samples are then carbon-coated to
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provide a conductive surface for the electron beam.

Instrumentation: A wavelength-dispersive X-ray spectroscopy (WDS) electron probe micro-

analyzer is used.

Analytical Conditions:

Accelerating Voltage: Typically 15 kV.[7]

Beam Current: 10-20 nA.[7]

Beam Diameter: A focused beam of 1-5 µm is used for point analyses.

Standardization: The instrument is calibrated using well-characterized mineral standards with

known compositions.

Data Acquisition: The intensities of characteristic X-rays emitted from the sample are

measured and compared to those from the standards.

Data Correction: The raw data is corrected for matrix effects (ZAF correction: Z = atomic

number, A = absorption, F = fluorescence) to obtain accurate elemental concentrations.

Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS) for Trace Elements
Objective: To determine the concentration of trace elements (in parts per million, ppm) in

spodumene.

Methodology:

Sample Preparation: Polished thick sections or mounted crystals of spodumene are placed

in a sample cell.

Instrumentation: A high-frequency laser is coupled to an inductively coupled plasma-mass

spectrometer.

Analytical Procedure:
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A laser beam is focused on the surface of the spodumene sample, ablating a small

amount of material.

The ablated material is transported by a carrier gas (typically argon or helium) into the

plasma torch of the ICP-MS.

The high-temperature plasma atomizes and ionizes the sample material.

The ions are then passed through a mass spectrometer, which separates them based on

their mass-to-charge ratio.

Data Acquisition and Calibration: The detector counts the ions of each isotope of interest.

The signal intensities are calibrated against a certified reference material (e.g., NIST SRM

610 glass) to quantify the trace element concentrations.[8] An internal standard, such as an

element with a known concentration determined by EPMA, is often used to correct for

variations in ablation yield and instrument sensitivity.

Geological Formation and Experimental Workflow
The formation of LCT pegmatites and the subsequent analysis of spodumene involve a series

of complex geological and laboratory processes.
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Caption: Formation of LCT pegmatites and subsequent laboratory analysis of spodumene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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